Cas no 2227722-99-6 ((2S)-4-(5-nitrofuran-2-yl)butan-2-amine)

• Product Name: (2S)-4-(5-nitrofuran-2-yl)butan-2-amine
• CAS No: 2227722-99-6
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 6313763
• PubChem ID: 165688097
• Update Time: 2025-08-04

(2S)-4-(5-nitrofuran-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(5-nitrofuran-2-yl)butan-2-amine
• EN300-1835198
• 2227722-99-6

• Inchi： 1S/C8H12N2O3/c1-6(9)2-3-7-4-5-8(13-7)10(11)12/h4-6H,2-3,9H2,1H3/t6-/m0/s1
• InChI Key： LORAALBWURZTCD-LURJTMIESA-N
• SMILES： O1C(=CC=C1CC[C@H](C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 85Ų

Additional information on (2S)-4-(5-nitrofuran-2-yl)butan-2-amine

(2S)-4-(5-nitrofuran-2-yl)butan-2-amine: A Comprehensive Overview

The compound (2S)-4-(5-nitrofuran-2-yl)butan-2-amine, identified by the CAS number 2227722-99-6, is a structurally unique organic molecule with significant potential in various chemical and biological applications. This compound is characterized by its chiral center at the second carbon of the butane chain, which imparts it with specific stereochemical properties. The presence of the nitrofuran group further enhances its reactivity and functional versatility.

The synthesis of (2S)-4-(5-nitrofuran-2-yl)butan-2-amine involves a multi-step process, typically starting from the corresponding furan derivative. Recent advancements in asymmetric synthesis have enabled the selective formation of the S-enantiomer, which is crucial for applications in pharmaceuticals and agrochemicals. The use of chiral catalysts and enantioselective reactions has significantly improved the yield and purity of this compound.

In terms of chemical properties, (base html tags here)this compound exhibits strong nucleophilic activity due to the amine group, making it a valuable precursor in organic synthesis. The nitro group attached to the furan ring contributes to its electron-withdrawing properties, which can influence reactivity in various reactions such as nucleophilic aromatic substitution and Michael addition.

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In conclusion, (base html tags here strong>)this compound represents a versatile building block with wide-ranging applications across multiple disciplines. Its chiral nature, combined with functional groups that enable diverse reactivity, positions it as a key molecule in contemporary chemical research. As new synthetic methods and applications continue to emerge, (CAS No. 1318618138 strong>)the significance of this compound is expected to grow further.